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Compound of Interest

Compound Name: CS-834

Cat. No.: B1669649

A comprehensive in-vitro comparison between the cephalosporin antibiotics R-95867,
cefpodoxime, and cefditoren cannot be provided at this time. Extensive searches for the
compound "R-95867" in scientific literature and chemical databases have not yielded any
information on a substance with antimicrobial properties. The identifier "R-95867" does not
appear to be a recognized designation for a pharmaceutical or investigational drug.

Interestingly, the code "95867" corresponds to a Current Procedural Terminology (CPT) code
used in healthcare for "Needle electromyography; cranial nerve supplied muscle(s), unilateral.”
This is a diagnostic medical procedure and is unrelated to antibiotic drug development.

Therefore, this guide will focus on the available in-vitro activity data for cefpodoxime and
cefditoren, two established third-generation oral cephalosporins.

Comparative In-Vitro Activity

Cefpodoxime and cefditoren both exhibit a broad spectrum of activity against common
respiratory and urinary tract pathogens. Their in-vitro efficacy is typically evaluated by
determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of
an antibiotic that prevents visible growth of a bacterium. The MIC90, the concentration required
to inhibit the growth of 90% of isolates, is a key metric for comparison.

While direct comparative studies are limited, data from various sources allow for an indirect
assessment of their activity against key pathogens.
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Bacterial Species Cefpodoxime MIC90 (mg/L) Cefditoren MIC90 (mglL)

Streptococcus pneumoniae

. ] <0.5[1] <0.06
(Penicillin-susceptible)
Streptococcus pneumoniae

o _ 0.25-0.5
(Penicillin-intermediate)
Streptococcus pneumoniae o

o ) Reduced activity 05-1
(Penicillin-resistant)
Haemophilus influenzae <0.5[1] <0.03
Moraxella catarrhalis <0.5[1]
Staphylococcus aureus a1]
(Methicillin-susceptible)
Escherichia coli <1[1]
Klebsiella pneumoniae - 0.97
Streptococcus pyogenes - <0.06

Note: A direct, side-by-side study providing MIC90 values for all listed organisms for both drugs
was not available in the search results. The data is compiled from multiple studies. A *-'
indicates that specific data was not found in the provided search results.

Experimental Protocols

The determination of in-vitro activity of these cephalosporins typically follows standardized
methods, primarily agar dilution or broth microdilution, as outlined by clinical laboratory
standards bodies.

Agar Dilution Method:

The agar dilution method is a standard procedure for determining the MIC of an antimicrobial
agent.
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Caption: Workflow of the Agar Dilution Method for MIC Determination.

Mechanism of Action

Both cefpodoxime and cefditoren, like other (-lactam antibiotics, exert their bactericidal effect
by inhibiting the synthesis of the bacterial cell wall. They achieve this by binding to and
inactivating penicillin-binding proteins (PBPs), which are enzymes essential for the final steps
of peptidoglycan synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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